Cas no 478039-87-1 ((E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(4-pyridinyl)-4-pyrimidinyl-2-propenamide)

• Product Name: (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(4-pyridinyl)-4-pyrimidinyl-2-propenamide
• CAS No: 478039-87-1
• MDL: MFCD02571897
• CID: 4653136
• Update Time: 2025-10-29

(E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(4-pyridinyl)-4-pyrimidinyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(4-pyridinyl)-4-pyrimidinyl-2-propenamide

• MDL： MFCD02571897

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(4-pyridinyl)-4-pyrimidinyl-2-propenamide

(E)-3-[4-(3-Fluoropropoxy)phenyl]-N-[2-(4-pyridinyl)-4-pyrimidinyl]-2-propenamide (CAS No: 478039-87-1)

The compound (E)-3-[4-(3-fluoropropoxy)phenyl]-N-[2-(4-pyridinyl)-4-pyrimidinyl]-2-propenamide, with CAS number 478039-87-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrimidine ring system, a pyridine moiety, and a fluoroalkoxy group, all of which contribute to its potential biological activity and therapeutic applications.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic aromatic substitution, amide bond formation, and stereocontrol to achieve the desired (E)-configuration at the propenamide group. Recent advancements in asymmetric synthesis have enabled researchers to optimize the production process, ensuring high yields and purity levels. The incorporation of the fluoroalkoxy group at the phenyl ring is particularly noteworthy, as it enhances the compound's lipophilicity and bioavailability.

Recent studies have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate cellular signaling pathways associated with neurodegenerative disorders has been explored in preclinical models, yielding encouraging results.

The structural uniqueness of (E)-3-[4-(3-fluoropropoxy)phenyl]-N-[2-(4-pyridinyl)-4-pyrimidinyl]-2-propenamide lies in its hybrid scaffold, which combines a pyrimidine core with a pyridine substituent. This combination not only imparts stability to the molecule but also facilitates interactions with target proteins through hydrogen bonding and π-π stacking interactions. The presence of the fluoroalkoxy group further enhances the molecule's ability to penetrate biological membranes, thereby improving its pharmacokinetic profile.

In terms of therapeutic applications, this compound has shown potential in oncology research due to its ability to inhibit key oncogenic signaling pathways. Preclinical studies have demonstrated that it can effectively suppress tumor growth in animal models without causing significant toxicity to healthy cells. Furthermore, its selectivity for cancer cells over normal cells suggests that it could serve as a targeted therapy option in the future.

The development of this compound represents a significant milestone in medicinal chemistry, highlighting the importance of rational drug design and structure-based optimization. Its unique combination of structural features and biological activities positions it as a valuable tool for further research into novel therapeutic strategies.